molecular formula C16H14FN3O3S B2768929 3-[2-(3-Fluorophenyl)-4-hydroxypyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile CAS No. 2108344-15-4

3-[2-(3-Fluorophenyl)-4-hydroxypyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile

Cat. No. B2768929
CAS RN: 2108344-15-4
M. Wt: 347.36
InChI Key: VZOSDAPJEPWTDJ-UHFFFAOYSA-N
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Description

The compound “3-[2-(3-Fluorophenyl)-4-hydroxypyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . Pyrrolidine is a common scaffold in medicinal chemistry, used to create compounds for the treatment of various human diseases . The compound also contains a fluorophenyl group, a sulfonyl group attached to a pyridine ring, and a carbonitrile group .


Synthesis Analysis

The synthesis of such a compound would likely involve the construction of the pyrrolidine ring from different cyclic or acyclic precursors, followed by the functionalization of the preformed pyrrolidine ring . The fluorophenyl, sulfonylpyridine, and carbonitrile groups would be introduced through various chemical reactions .


Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrrolidine ring, a fluorophenyl group, a sulfonylpyridine group, and a carbonitrile group . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3 hybridization .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound would likely include the formation of the pyrrolidine ring, the introduction of the fluorophenyl, sulfonylpyridine, and carbonitrile groups, and various functionalization reactions . The exact reactions would depend on the specific synthetic route chosen.

Future Directions

The future directions for research on this compound could include further exploration of its biological activity and potential therapeutic applications. The pyrrolidine ring is a versatile scaffold in medicinal chemistry, and compounds containing this ring have been used to treat a variety of human diseases . Therefore, this compound could have potential applications in drug discovery and development .

properties

IUPAC Name

3-[2-(3-fluorophenyl)-4-hydroxypyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14FN3O3S/c17-12-4-1-3-11(7-12)15-8-13(21)10-20(15)24(22,23)16-5-2-6-19-14(16)9-18/h1-7,13,15,21H,8,10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VZOSDAPJEPWTDJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN(C1C2=CC(=CC=C2)F)S(=O)(=O)C3=C(N=CC=C3)C#N)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14FN3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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